Cas no 477543-01-4 (2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole)

• Product Name: 2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole
• CAS No: 477543-01-4
• MF: C₂₃H₃₀N₂O₂
• MW: 366.496506214142
• CID: 6310853
• PubChem ID: 5139031
• Update Time: 2025-06-13

2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole
• 2-(3,4-dimethoxyphenyl)-1-octyl-1H-benzo[d]imidazole
• 477543-01-4
• Z57822425
• F0853-0249
• AKOS001138240
• 2-(3,4-dimethoxyphenyl)-1-octyl-1H-benzimidazole
• 2-(3,4-dimethoxyphenyl)-1-octylbenzimidazole

• Inchi： 1S/C23H30N2O2/c1-4-5-6-7-8-11-16-25-20-13-10-9-12-19(20)24-23(25)18-14-15-21(26-2)22(17-18)27-3/h9-10,12-15,17H,4-8,11,16H2,1-3H3
• InChI Key： RVDSIQMJUTVGGK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1=NC2C=CC=CC=2N1CCCCCCCC)OC

Computed Properties

• Exact Mass: 366.230728204g/mol
• Monoisotopic Mass: 366.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 36.3Ų

Additional information on 2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole

Professional Introduction to Compound with CAS No. 477543-01-4 and Product Name: 2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole

Compound with the CAS number 477543-01-4 and the product name 2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of this compound consists of a benzodiazole core substituted with dimethoxyphenyl and octyl groups, which contributes to its distinct pharmacological profile.

The benzodiazole moiety is a well-known pharmacophore in medicinal chemistry, widely recognized for its anxiolytic, sedative, and muscle relaxant properties. The presence of dimethoxyphenyl groups in the compound enhances its interaction with specific binding sites in the central nervous system, potentially leading to improved efficacy in treating neurological disorders. Additionally, the octyl side chain introduces lipophilicity, which can influence the compound's absorption, distribution, metabolism, and excretion (ADME) properties.

Recent studies have highlighted the importance of benzodiazole derivatives in the development of novel therapeutics for neurological and psychiatric conditions. For instance, modifications to the benzodiazole core have led to compounds with enhanced selectivity for certain receptor subtypes, reducing side effects associated with traditional benzodiazolones. The compound 2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole is being investigated for its potential role in managing conditions such as anxiety disorders and epilepsy.

The 3,4-dimethoxyphenyl substitution pattern is particularly noteworthy as it has been shown to modulate the pharmacokinetic behavior of benzodiazole derivatives. This substitution enhances binding affinity to GABA-A receptors while minimizing interactions with other receptors that could lead to adverse effects. The octyl group further contributes to the compound's solubility and bioavailability, making it a promising candidate for oral administration.

In vitro studies have demonstrated that 2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole exhibits potent anxiolytic activity comparable to established benzodiazolones but with a reduced risk of tolerance and dependence. This makes it an attractive option for patients who require long-term treatment without the concerns associated with traditional benzodiazolones. Furthermore, preliminary animal models suggest that this compound may have neuroprotective properties, opening up possibilities for its use in neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the dimethoxyphenyl group efficiently. The octylation step is critical and must be optimized to prevent unwanted side products that could compromise the compound's pharmacological activity.

From a regulatory perspective, compounds like 2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. This includes comprehensive toxicology studies to assess potential adverse effects at various doses. The growing interest in this class of compounds has prompted pharmaceutical companies to invest heavily in research and development efforts aimed at identifying new derivatives with improved therapeutic profiles.

The future prospects for 2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole are promising as ongoing research continues to uncover new applications for benzodiazole derivatives. Innovations in drug delivery systems may further enhance the compound's bioavailability and target specificity. Additionally, computational modeling techniques are being used to predict how structural modifications will affect pharmacological activity, accelerating the drug discovery process.

In conclusion,2-(3,4-dimethoxyphenyl)-1-octyl-1H-1,3-benzodiazole represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features contribute to its distinct pharmacological profile, making it a valuable candidate for further research and development. As our understanding of neurological disorders continues to evolve, this compound stands at the forefront of efforts aimed at developing safer and more effective treatments.